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Compound of Interest

Compound Name: Tetraethylene glycol

Cat. No.: B160287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetraethylene glycol (TEG), a member of the polyethylene glycol (PEG) family, serves as an

efficient, cost-effective, and environmentally benign phase transfer catalyst (PTC) in a variety of

organic reactions.[1][2] Its mechanism of action is analogous to that of crown ethers, wherein

the oxygen atoms of the polyether chain coordinate with alkali metal cations (e.g., K⁺, Na⁺).

This complexation forms a lipophilic shell around the cation, enabling the transfer of the

associated anion from an aqueous or solid phase into an organic phase where it can react with

an organic substrate.[1] This process enhances reaction rates and allows for milder reaction

conditions, making TEG an attractive alternative to more conventional PTCs like quaternary

ammonium salts and crown ethers, particularly in applications where low toxicity and thermal

stability are paramount.[1]

Mechanism of Action
The catalytic cycle of tetraethylene glycol in a solid-liquid phase transfer reaction can be

visualized as a series of equilibria. The catalyst first complexes with a metal cation at the solid-

liquid interface. This complex, now soluble in the organic phase, transports the anion into the

bulk of the organic solvent. Here, the "naked" and highly reactive anion can readily participate

in a nucleophilic substitution reaction with the organic substrate. Upon completion of the

reaction, the catalyst-cation complex releases the product's counter-ion and returns to the

interface to begin a new cycle.
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1. Reaction Setup
- Phenol, KOH, Toluene, TEG derivative

- 100 mL Round-bottom flask

2. Initial Stirring
- 15 min at room temperature

3. Add Benzyl Chloride
- Dropwise at room temperature

4. Reaction
- Heat to 80°C with vigorous stirring

- Monitor by TLC

5. Workup
- Cool, add water

- Separate organic layer
- Wash with NaHCO₃ and brine

6. Drying & Concentration
- Dry with MgSO₄

- Filter and evaporate solvent

7. Purification
- Column chromatography or distillation

Pure Benzyl Phenyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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